(s)-2-Hydroxy-2,4-dimethyl-pentanenitrile

• CAS RN: 174849-23-1
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• IUPAC Name: (2S)-2-hydroxy-2,4-dimethylpentanenitrile
• InChI: InChI=1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3/t7-/m0/s1
• InChI Key: DWZKXPAWEWMLEJ-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)C[C@@](C)(C#N)O
• SMILES: CC(C)CC(C)(C#N)O
• synonyms: (S)-2-HYDROXY-2,4-DIMETHYL-PENTANENITRILE

Description

(S)-2-Hydroxy-2,4-dimethyl-pentanenitrile, also known as L-2-Hydroxyisoleucine, is a naturally occurring amino acid derivative that has gained attention due to its potential therapeutic properties. It is found in high concentrations in the seeds of fenugreek, a plant commonly used in traditional medicine. In recent years, (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile has been studied for its effects on glucose metabolism, insulin secretion, and muscle protein synthesis.

Mechanism of Action

The exact mechanism by which (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile exerts its effects is not fully understood. However, it is thought to act through a variety of mechanisms, including activation of the insulin signaling pathway and modulation of the activity of key enzymes involved in glucose metabolism.
Biochemical and physiological effects:
In addition to its effects on glucose metabolism and insulin secretion, (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile has also been shown to have other physiological effects. Studies have demonstrated that it can increase muscle protein synthesis and improve muscle strength and endurance. It may also have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile in lab experiments is its specificity. It targets specific pathways involved in glucose metabolism and insulin secretion, making it a valuable tool for studying these processes. However, its complex synthesis method and high cost may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile. One area of interest is its potential use as a therapeutic agent for diabetes and other metabolic disorders. Further studies are needed to fully understand its mechanisms of action and determine its safety and efficacy in humans. Additionally, research on its effects on muscle protein synthesis and athletic performance may have implications for the development of new sports supplements.

Synthesis Methods

(S)-2-Hydroxy-2,4-dimethyl-pentanenitrile can be synthesized through a multi-step process starting with the amino acid isoleucine. The first step involves the conversion of isoleucine to its corresponding amide, which is then subjected to a series of reactions to produce the desired product. The synthesis of (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

(S)-2-Hydroxy-2,4-dimethyl-pentanenitrile has been the subject of numerous scientific studies due to its potential therapeutic properties. One of the most promising areas of research is its effect on glucose metabolism and insulin secretion. Studies have shown that (S)-2-Hydroxy-2,4-dimethyl-pentanenitrile can improve glucose tolerance and increase insulin sensitivity in both animals and humans.